Cas no 175202-21-8 (METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE)

METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE is a specialized sulfonamide derivative featuring a trifluoromethyl-substituted phenyl group and a methylthio butanoate moiety. Its unique structure imparts high reactivity and selectivity, making it valuable in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the sulfonylamino and ester functionalities provide versatile sites for further chemical modifications. This compound is well-suited for applications requiring robust intermediates with tailored electronic and steric properties. Its stability under various reaction conditions and compatibility with diverse synthetic routes underscore its utility in advanced research and industrial processes.
METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE structure
175202-21-8 structure
Product Name:METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE
CAS No:175202-21-8
MF:C14H15F6NO4S2
MW:439.393622636795
MDL:MFCD00084899
CID:842348
PubChem ID:2736110
Update Time:2025-06-12

METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE
    • METHYL 2-({[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL}AMINO)-4-(METHYLTHIO)BUTANOATE
    • N-[3,5-BIS(TRIFLUOROMETHYL)BENZENESULFONYL]-1-METHIONINE METHYL ESTER
    • Methyl 2-([[3,5-Di(Trifluoromethyl)Phenyl]Su
    • N-[3,5-BIS(TRIFLUOROMETHYL)BENZENESULPHONYL]-L-METHIONINE METHYL ESTER
    • N-[3,5-Bis(trifluoromethyl)benzenesulphonyl]-L-methioninemeth ester
    • N-[3,5-BIS(TRIFLUOROMETHYL)BENZENESULFONYL]-L-METHIONINE METHYL ESTER
    • Methyl (2S)-2-{[3,5-bis(trifluoromethyl)phenyl]sulphonamido}-4-(methylsulphanyl)butanoate, Methyl (2S)-2-{[3,5-bis(trifluoromethyl)phenyl]sulphonamido}-4-(methylthio)butanoate, N-{[3
    • Methyl 2-([[3,5-Di(Trifluoromethyl)Phenyl]Su
    • N-[3,5-Bis(trifluoromethyl)benzenesulphonyl]-L-methioninemethylester97%
    • N-[3,5-Bis(trifluoromethyl)benzenesulphonyl]-L-methionine methyl ester 97%
    • Methyl (2S)-2-({[3,5-bis(trifluoromethyl)phenyl]sulphonyl}amino)-4-(methylthio)butanoate 97%
    • Methyl ((3,5-bis(trifluoromethyl)phenyl)sulfonyl)-L-methioninate
    • Methyl (2S)-2-({[3,5-bis(trifluoromethyl)phenyl]sulphonyl}amino)-4-(methylthio)butanoate
    • methyl (2S)-2-[3,5-bis(trifluoromethyl)benzenesulfonamido]-4-(methylsulfanyl)butanoate
    • CS-0333852
    • methyl (2S)-2-[[3,5-bis(trifluoromethyl)phenyl]sulfonylamino]-4-methylsulfanylbutanoate
    • MFCD00084899
    • AKOS015850912
    • L-Methionine, N-[[3,5-bis(trifluoromethyl)phenyl]sulfonyl]-, methyl ester
    • (S)-Methyl2-(3,5-bis(trifluoromethyl)phenylsulfonamido)-4-(methylthio)butanoate
    • PS-10983
    • N-[3,5-Bis(trifluoromethyl)benzenesulphonyl)-L-methionine methyl ester
    • 175202-21-8
    • AKOS015888792
    • (S)-Methyl 2-(3,5-bis(trifluoromethyl)phenylsulfonamido)-4-(methylthio)butanoate
    • MDL: MFCD00084899
    • Inchi: 1S/C14H15F6NO4S2/c1-25-12(22)11(3-4-26-2)21-27(23,24)10-6-8(13(15,16)17)5-9(7-10)14(18,19)20/h5-7,11,21H,3-4H2,1-2H3/t11-/m0/s1
    • InChI Key: RGAYLERNFQMFEZ-NSHDSACASA-N
    • SMILES: S(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(N[C@H](C(=O)OC)CCSC)(=O)=O

Computed Properties

  • Exact Mass: 439.03500
  • Monoisotopic Mass: 439.03466928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 99-102°C
  • PSA: 106.15000
  • LogP: 4.76890
  • Sensitiveness: Stench
  • Solubility: Not determined

METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE Security Information

METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE Pricemore >>

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METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE Related Literature

Additional information on METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE

Comprehensive Overview of METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE (CAS No. 175202-21-8)

METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE (CAS No. 175202-21-8) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its sulfonamide and trifluoromethyl functional groups, has garnered attention due to its unique chemical properties and potential utility in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE features a butanoate ester backbone, which enhances its solubility and reactivity in organic solvents. The presence of 3,5-di(trifluoromethyl)phenyl groups contributes to its electron-withdrawing properties, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in drug development, as these interactions are often challenging to modulate with small molecules.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE to minimize environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a frequently searched topic in scientific databases. The compound’s methylthio moiety also opens doors for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

From an analytical perspective, METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE is often characterized using advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure precise identification and purity assessment, critical for its use in high-stakes research. The compound’s CAS No. 175202-21-8 serves as a unique identifier in global chemical databases, facilitating seamless collaboration among scientists.

Another area of interest is the compound’s potential role in crop protection. Agrochemical researchers are exploring its derivatives for their pesticidal activity, addressing the urgent need for novel solutions against resistant pests. This ties into broader discussions about sustainable agriculture, a trending topic in both academic and public forums. The trifluoromethyl groups in its structure are particularly noteworthy, as they often enhance the bioavailability and stability of agrochemicals.

In summary, METHYL 2-([[3,5-DI(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)-4-(METHYLTHIO)BUTANOATE (CAS No. 175202-21-8) is a versatile compound with promising applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the realms of drug discovery and agrochemical innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges.

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